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Compound of Interest

Compound Name: 1-(2-Bromobenzyl)piperidine

Cat. No.: B073349 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for

brominated aromatic compounds. These compounds, while integral to various research and

development applications, present potential hazards that necessitate strict adherence to safety

protocols. This document outlines the toxicological properties, handling procedures, emergency

response, and disposal methods for this class of chemicals to ensure a safe laboratory

environment.

Physicochemical and Toxicological Data
The following tables summarize key quantitative data for representative brominated aromatic

compounds. This information is essential for conducting thorough risk assessments prior to

handling these substances.

Table 1: Physical Properties of Selected Brominated Aromatic Compounds

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b073349?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Melting
Point (°C)

Boiling
Point (°C)

Bromobenze

ne
108-86-1 C₆H₅Br 157.01 -30.7 156

2-

Bromophenol
95-56-7 C₆H₅BrO 173.01 5.6 194

3-

Bromophenol
591-20-8 C₆H₅BrO 173.01 33 236

4-

Bromophenol
106-41-2 C₆H₅BrO 173.01 66.4 238

2-

Bromoaniline
615-36-1 C₆H₆BrN 172.02 32 229

3-

Bromoaniline
591-19-5 C₆H₆BrN 172.02 18.5 251

4-

Bromoaniline
106-40-1 C₆H₆BrN 172.02 60 230

Data sourced from PubChem.[1][2][3][4][5][6]

Table 2: Toxicological Data for Selected Brominated Aromatic Compounds

Compound
Oral LD50
(Rat)

OSHA PEL (8-
hr TWA)

NIOSH REL
(10-hr TWA)

ACGIH TLV (8-
hr TWA)

Bromine 2600 mg/kg 0.1 ppm 0.1 ppm 0.1 ppm

Bromobenzene 2383 mg/kg Not Established Not Established Not Established

Phenol 317 mg/kg 5 ppm 5 ppm 5 ppm

4-Bromoaniline
~1000 mg/kg

(rat/mice)
Not Established Not Established Not Established
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Note: Exposure limits for many specific brominated aromatic compounds have not been

established. In such cases, it is prudent to handle them as highly toxic substances and

minimize exposure. Data sourced from NIOSH, PubChem, and other safety documents.[7][8][9]

[10]

Health Hazards and Mechanisms of Toxicity
Brominated aromatic compounds can exert a range of toxic effects. Polybrominated diphenyl

ethers (PBDEs), a prominent class of brominated flame retardants, are known endocrine

disruptors and developmental neurotoxicants.[11][12] Their mechanisms of toxicity often

involve interference with hormonal signaling pathways and induction of oxidative stress.

Endocrine Disruption by Brominated Flame Retardants
Many brominated flame retardants (BFRs) can interfere with the endocrine system, particularly

thyroid hormone signaling.[13][14] This disruption can occur through various mechanisms,

including binding to thyroid hormone transport proteins and altering the metabolism of thyroid

hormones.[11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://web.stanford.edu/dept/EHS/cgi-bin/lcst/lcss/lcss16.html
https://www.cdc.gov/niosh/idlh/7726956.html
https://www.researchgate.net/figure/Suzuki-coupling-reaction-of-bromobenzene-with-phenylboronic-acid_tbl1_263499490
https://www.phmsa.dot.gov/sites/phmsa.dot.gov/files/legacy/interpretations/Interpretation%20Files/2014/140008.pdf
https://wap.guidechem.com/question/how-to-prepare-and-apply-bromo-id142721.html
https://www.bloomtechz.com/info/how-do-you-make-bromophenol-blue-89639704.html
https://www.ncbi.nlm.nih.gov/books/NBK379128/
https://www.jsynthchem.com/article_192012_b8fdcf08cbabe075bb258a0390e3951c.pdf
https://wap.guidechem.com/question/how-to-prepare-and-apply-bromo-id142721.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Brominated Flame
Retardants (BFRs)

Thyroid Hormone System

interferes with

Thyroid Hormone
Transport Proteins

binds to

Thyroid Hormone
Metabolism

alters

regulates regulates

Altered Thyroid
Hormone Levels

affects affects

Developmental and
Reproductive Effects

leads to

Click to download full resolution via product page

Endocrine Disruption Pathway of BFRs

Neurotoxicity of Polybrominated Diphenyl Ethers
(PBDEs)
PBDEs have been shown to be neurotoxic, particularly during development.[15] The

mechanisms underlying their neurotoxicity are multifaceted and can involve direct effects on

neuronal cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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